Cas no 1806389-96-7 (Ethyl 2,3-dimethyl-5-fluorophenylacetate)

• Product Name: Ethyl 2,3-dimethyl-5-fluorophenylacetate
• CAS No: 1806389-96-7
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 5001376
• Update Time: 2025-05-20

Ethyl 2,3-dimethyl-5-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dimethyl-5-fluorophenylacetate

• Inchi： 1S/C12H15FO2/c1-4-15-12(14)7-10-6-11(13)5-8(2)9(10)3/h5-6H,4,7H2,1-3H3
• InChI Key： WLGXKPMBXYFXHI-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(C)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3-dimethyl-5-fluorophenylacetate

Recent Advances in the Synthesis and Applications of Ethyl 2,3-dimethyl-5-fluorophenylacetate (CAS: 1806389-96-7)

Ethyl 2,3-dimethyl-5-fluorophenylacetate (CAS: 1806389-96-7) is a fluorinated phenylacetate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including non-steroidal anti-inflammatory drugs (NSAIDs) and fluorinated analogs of known pharmaceuticals. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological potential, and investigating its role in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of Ethyl 2,3-dimethyl-5-fluorophenylacetate via a palladium-catalyzed cross-coupling reaction, achieving a yield of 85% with high purity. The researchers emphasized the compound's versatility as a building block for fluorinated drug candidates, particularly in the development of COX-2 inhibitors with reduced gastrointestinal side effects. The study also demonstrated the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In another recent development, a team from the University of Cambridge reported the use of Ethyl 2,3-dimethyl-5-fluorophenylacetate in the synthesis of novel fluorinated β-lactam antibiotics. The incorporation of the fluorine atom at the 5-position of the phenyl ring was found to enhance the compounds' bioavailability and resistance to enzymatic degradation. This research, published in Bioorganic & Medicinal Chemistry Letters, opens new avenues for addressing antibiotic resistance through structural modification of existing drug scaffolds.

Pharmacological studies have also explored the potential of Ethyl 2,3-dimethyl-5-fluorophenylacetate derivatives as modulators of inflammatory pathways. A 2024 paper in European Journal of Pharmacology demonstrated that certain analogs exhibit selective inhibition of prostaglandin E2 (PGE2) production, with IC50 values in the low micromolar range. These findings suggest potential applications in the treatment of chronic inflammatory conditions, though further in vivo studies are needed to validate these effects.

The compound's unique physicochemical properties, including its lipophilicity (logP = 2.8) and molecular weight (224.26 g/mol), make it particularly suitable for crossing biological barriers. Recent computational studies have employed molecular docking simulations to predict its interactions with various protein targets, revealing favorable binding affinities for several enzymes involved in inflammatory and neoplastic processes. These in silico findings provide a rational basis for the design of more potent and selective derivatives.

From an industrial perspective, the scalable synthesis of Ethyl 2,3-dimethyl-5-fluorophenylacetate has been a focus of recent process chemistry research. A patent filed in 2023 (WO2023124567) describes a continuous flow chemistry approach that reduces reaction times from hours to minutes while maintaining excellent yield and purity. This technological advancement addresses the growing demand for efficient production methods of fluorinated pharmaceutical intermediates.

Looking forward, the research community anticipates expanded applications of Ethyl 2,3-dimethyl-5-fluorophenylacetate in drug discovery, particularly in the development of targeted therapies for inflammatory diseases and certain cancers. Ongoing structure-activity relationship (SAR) studies aim to optimize the balance between efficacy and safety profiles of derivatives based on this scaffold. The compound's versatility and the recent methodological advances in its synthesis and modification position it as a valuable tool in medicinal chemistry for years to come.